Cas no 517874-22-5 (6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydronaphthalen-1(2H)-one)

• Product Name: 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydronaphthalen-1(2H)-one
• CAS No: 517874-22-5
• MF: C₁₆H₂₁BO₃
• MW: 272.147145032883
• MDL: MFCD22681677
• CID: 1031381
• PubChem ID: 71303839
• Update Time: 2024-11-03

6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydronaphthalen-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydronaphthalen-1(2H)-one
• 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydro-2H-naphthalen-1-one
• F11852
• (5-Oxo-5,6,7,8-tetrahydronaphthalen-2-yl)boronic acid pinacol ester
• CS-0136673
• DTXSID90745130
• DS-7082
• MFCD22681677
• AKOS016845068
• 517874-22-5
• J-518014
• C16H21BO3
• DB-155758

• MDL： MFCD22681677
• Inchi： 1S/C16H21BO3/c1-15(2)16(3,4)20-17(19-15)12-8-9-13-11(10-12)6-5-7-14(13)18/h8-10H,5-7H2,1-4H3
• InChI Key： FRCZOTWQPDOGQK-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC3C(CCCC=3C=2)=O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 272.1583747g/mol
• Monoisotopic Mass: 272.1583747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų